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Compound of Interest

Compound Name:
(S)-(-)-3-Benzyloxy-1,2-

propanediol

Cat. No.: B054752 Get Quote

Technical Support Center: (S)-(-)-3-Benzyloxy-
1,2-propanediol
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability and storage of (S)-(-)-3-Benzyloxy-1,2-propanediol, along

with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for (S)-(-)-3-Benzyloxy-1,2-propanediol?

A1: To ensure the long-term stability of (S)-(-)-3-Benzyloxy-1,2-propanediol, it is
recommended to store it at 2-8°C in a dark place under an inert atmosphere.[1][2] This

compound is hygroscopic, meaning it can absorb moisture from the air, which may affect its

purity and stability.[3][4]

Q2: My (S)-(-)-3-Benzyloxy-1,2-propanediol appears as a liquid/solid, but the product

description says it can be either. Is this normal?

A2: Yes, this is normal. The physical state of (S)-(-)-3-Benzyloxy-1,2-propanediol can vary

depending on the ambient temperature and its purity. It is described as a white or colorless to

light yellow powder, lump, or clear liquid.[5] The melting point of the related (R)-(+)-enantiomer
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is in the range of 25-29°C, suggesting that the (S)-enantiomer likely has a similar melting point

and can be a solid at standard room temperature or a liquid in a warmer environment.[2]

Q3: What substances are incompatible with (S)-(-)-3-Benzyloxy-1,2-propanediol?

A3: (S)-(-)-3-Benzyloxy-1,2-propanediol is incompatible with strong oxidizing agents and

acids.[3][4][6] Contact with these substances should be avoided to prevent vigorous reactions

or degradation of the compound.

Q4: I've noticed the purity of my compound has decreased over time. What could be the

cause?

A4: A decrease in purity could be due to several factors. The most common reasons are

improper storage, such as exposure to moisture (as it is hygroscopic), air, light, or incompatible

substances.[3][4] Storing the compound outside the recommended 2-8°C range can also

contribute to degradation.[1][2] Refer to the troubleshooting workflow below for a systematic

approach to identifying the issue.

Q5: Is (S)-(-)-3-Benzyloxy-1,2-propanediol sensitive to air?

A5: While not explicitly stated to be air-sensitive in all sources, the recommendation to store

under an inert atmosphere suggests that prolonged exposure to air could lead to degradation,

possibly through oxidation or reaction with atmospheric moisture.[1]

Data Presentation
Table 1: Physical and Storage Properties of Benzyloxy-1,2-propanediol Enantiomers
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Property
(S)-(-)-3-Benzyloxy-
1,2-propanediol

(R)-(+)-3-
Benzyloxy-1,2-
propanediol

(±)-3-Benzyloxy-
1,2-propanediol

CAS Number 17325-85-8[1] 56552-80-8[2] 4799-67-1[7]

Molecular Formula C₁₀H₁₄O₃[1] C₁₀H₁₄O₃[2] C₁₀H₁₄O₃[7]

Molecular Weight 182.22 g/mol [1] 182.22 g/mol [2] 182.22 g/mol [7]

Appearance

White or Colorless to

Light yellow powder to

lump to clear liquid[5]

Solid[2] Not specified

Melting Point Not specified 25-29 °C[2] Not specified

Storage Temperature 2-8°C[1][2] 2-8°C[2]
Room Temperature

(Inert atmosphere)[8]

Key Stability Notes

Keep in dark place,

inert atmosphere.[1]

Hygroscopic,

combustible,

incompatible with

strong oxidizing

agents.[3][4]

-

Stable. Hygroscopic.

Combustible.

Incompatible with

strong oxidizing

agents.[3][4]

Experimental Protocols
Protocol for Handling and Preparation of (S)-(-)-3-Benzyloxy-1,2-propanediol for

Experimental Use

Acclimatization: Before opening, allow the container of (S)-(-)-3-Benzyloxy-1,2-propanediol
to warm to room temperature. This is particularly important if it has been stored at 2-8°C to

prevent condensation of atmospheric moisture onto the compound, as it is hygroscopic.[3][4]

Inert Atmosphere Handling: For optimal results and to prevent degradation, handle the

compound under an inert atmosphere (e.g., nitrogen or argon), especially if it will be stored

again after opening.
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Dispensing:

If the compound is a solid, use a clean, dry spatula to weigh the desired amount in a tared,

dry container.

If the compound is a liquid, use a dry syringe or pipette to measure the desired volume or

weight. The density is approximately 1.140 g/mL at 20°C.[7]

Dissolution: Dissolve the compound in a suitable, dry solvent as required by your

experimental procedure.

Storage of Aliquots: If you do not use the entire amount, it is best practice to aliquot the

compound into smaller, appropriately sized, dry containers under an inert atmosphere. This

will minimize the number of times the main container is opened and exposed to the

atmosphere.

Resealing and Storage: Tightly reseal the main container, preferably under an inert

atmosphere, and store it at the recommended 2-8°C in a dark place.[1][2]

Mandatory Visualization
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Troubleshooting Workflow for (S)-(-)-3-Benzyloxy-1,2-propanediol Stability Issues

Start: Experiment Yields Poor Results or Compound Shows Impurity

1. Verify Storage Conditions

Is temperature 2-8°C?

Stored under inert atmosphere?

Yes

Action: Store at 2-8°C in a dark, inert atmosphere.

No

Stored in the dark?

Yes

No

2. Check for Moisture Contamination

Yes No

Was container warmed to RT before opening?

3. Review Handling and Compatibility

Yes

Action: Implement proper handling to avoid moisture. Aliquot new material.

No

Contact with strong oxidizers or acids?

Action: Use inert labware and avoid incompatible reagents.

Yes

Conclusion: Compound likely degraded. Use a fresh vial.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b054752?utm_src=pdf-custom-synthesis
https://achmem.com/products/cat-no-bdjhh042973
https://www.sigmaaldrich.com/SG/en/product/aldrich/438960
https://www.chemsrc.com/en/cas/4799-67-1_895438.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8497543.htm
https://cymitquimica.com/products/3B-B2142/s-3-benzyloxy-12-propanediol/
https://nmu-mi.newlook.safecollegessds.com/document/repo/ebb0cf76-70ef-4444-a60d-5d903aafa3f9
https://www.sigmaaldrich.com/HK/zh/product/aldrich/13742
https://www.bldpharm.com/products/4799-67-1.html
https://www.benchchem.com/product/b054752#s-3-benzyloxy-1-2-propanediol-stability-and-storage-conditions
https://www.benchchem.com/product/b054752#s-3-benzyloxy-1-2-propanediol-stability-and-storage-conditions
https://www.benchchem.com/product/b054752#s-3-benzyloxy-1-2-propanediol-stability-and-storage-conditions
https://www.benchchem.com/product/b054752#s-3-benzyloxy-1-2-propanediol-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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